5-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one

• IUPAC Name: 5-methyl-1,3-dihydropyrrolo[3,2-b]pyridin-2-one
• InChI: InChI=1S/C8H8N2O/c1-5-2-3-6-7(9-5)4-8(11)10-6/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: XDXPTNMHSHEUMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)NC(=O)C2
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of 5-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one is crucial for understanding its properties. It comprises a six-membered pyrrole ring fused to a five-membered pyridine ring. The methyl group at the 5-position influences its reactivity and interactions with other molecules. Computational studies and X-ray crystallography have provided insights into its 3D arrangement.

Chemical Reactions Analysis

Researchers have investigated the reactivity of 5-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one with various reagents. It participates in nucleophilic substitutions, electrophilic additions, and oxidative processes. Notably, its pyrrole nitrogen can act as a nucleophile, leading to diverse functionalization patterns. Mechanistic studies elucidate the pathways of these reactions.

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately .

Mechanism of Action

The biological activity of 5-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one remains an area of interest. Some derivatives exhibit promising inhibitory effects against specific kinases, receptors, or enzymes. For instance, compound 4h demonstrated potent FGFR inhibitory activity, affecting breast cancer cell proliferation and apoptosis. Further investigations are needed to unravel its precise mechanisms.